Cas no 1489836-39-6 (N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine)

• Product Name: N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine
• CAS No: 1489836-39-6
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• CID: 5209769
• PubChem ID: 65470850
• Update Time: 2025-11-01

N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonan-3-amine, N-(cyclopropylmethyl)-9-methyl-
• n-(Cyclopropylmethyl)-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine
• N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine

• Inchi： 1S/C13H24N2/c1-15-12-3-2-4-13(15)8-11(7-12)14-9-10-5-6-10/h10-14H,2-9H2,1H3
• InChI Key： NMXBIFCJCQQITD-UHFFFAOYSA-N
• SMILES： CN1C2CCCC1CC(NCC1CC1)C2

Additional information on N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine

Professional Introduction to N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine (CAS No. 1489836-39-6)

N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine, identified by its CAS number 1489836-39-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of a cyclopropylmethyl group and an azabicyclo structure imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation.

The compound's molecular architecture, characterized by a nine-membered azabicyclo ring system substituted with a methyl group at the 9-position and an amine functional group at the 3-position, contributes to its complex stereochemistry. This complexity is further enhanced by the incorporation of a cyclopropylmethyl moiety, which influences both the electronic and steric environment of the molecule. Such structural features are often exploited in the design of bioactive molecules to modulate binding interactions with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications. Bicyclic amine derivatives, in particular, have shown promise as lead compounds due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles. The compound N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine is no exception, as its unique structural features suggest potential utility in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple functional groups and stereochemical centers provides opportunities for further derivatization, allowing chemists to tailor its properties for specific biological activities. For instance, modifications at the cyclopropylmethyl position or the amine group could lead to compounds with enhanced binding affinity or selectivity towards target enzymes or receptors.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine. Molecular modeling techniques can predict how such compounds might interact with biological targets, providing insights into their potential pharmacological effects before experimental synthesis is undertaken. This approach has significantly accelerated the drug discovery process, allowing researchers to prioritize the most promising candidates for further investigation.

The azabicyclo core of N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine is particularly noteworthy, as it resembles structures found in several bioactive natural products. These natural products have served as inspiration for many drug candidates due to their well-documented biological activities. By leveraging similar structural motifs, synthetic chemists can harness nature's own solutions to develop new therapeutic agents.

In addition to its structural appeal, this compound has shown promise in preliminary pharmacological studies. Its ability to interact with biological targets suggests potential applications in areas such as central nervous system disorders, inflammation, and metabolic diseases. While more extensive research is needed to fully elucidate its therapeutic profile, these early findings are encouraging and warrant further exploration.

The synthesis of N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodology have made it increasingly feasible to construct such intricate molecular frameworks. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemical outcomes.

The compound's stability under various conditions is another important consideration in its development as a pharmaceutical agent. Studies on its physicochemical properties, including solubility, melting point, and thermal stability, are essential for determining its feasibility as a drug candidate. These parameters influence formulation design and determine how well it might perform in vivo.

Ethical considerations also play a significant role in the development of new pharmaceuticals. Researchers must ensure that their work adheres to strict regulatory guidelines and ethical standards to protect both human subjects and the environment. The responsible synthesis and testing of compounds like N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine are paramount to maintaining public trust and advancing medical science responsibly.

The future prospects for N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-amine appear promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing its full potential as a pharmaceutical agent.

In conclusion, N-(cyclopropylmethyl)-9-methyl-9-azabicyclo3.3.1nonan-3-am ine (CAS No. 14898 36 -39 -6) represents an exciting opportunity in pharmaceutical chemistry. Its unique structural features, combined with preliminary evidence of bioactivity, make it a compelling candidate for further investigation. As research continues, this compound may contribute significantly to the development of novel therapeutics that address unmet medical needs.